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Introduction

Pentadecylamine (CAS No. 2570-26-5) is a long-chain primary aliphatic amine consisting of a
15-carbon alkyl chain attached to an amino group.[1] Also known by its synonyms, 1-
Aminopentadecane and n-Pentadecylamine, its chemical formula is C1sHs3N.[1][2][3][4] At
ambient temperatures, it can present as a colorless to pale yellow liquid or a solid flake-like
substance, characterized by a potent, fishy odor typical of amines.[1][5]

Due to its amphipathic nature, with a long hydrophobic carbon tail and a hydrophilic amine
head, Pentadecylamine exhibits significant surfactant properties.[1] This makes it valuable in
various industrial applications, including as a corrosion inhibitor, emulsifier, and a component in
detergent formulations.[1] In scientific research, it is primarily used as a chemical intermediate
and a laboratory reagent.[4][6] Its reactivity is governed by the primary amine group, which
readily participates in reactions like alkylation and amidation.[1]

This document provides a comprehensive technical overview of Pentadecylamine,
summarizing its physicochemical properties, toxicological profile, and general experimental
considerations.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1195383?utm_src=pdf-interest
https://www.benchchem.com/product/b1195383?utm_src=pdf-body
https://cymitquimica.com/cas/2570-26-5/
https://www.benchchem.com/product/b1195383?utm_src=pdf-body
https://cymitquimica.com/cas/2570-26-5/
https://webbook.nist.gov/cgi/inchi?ID=C2570265&Mask=200
https://webbook.nist.gov/cgi/inchi?ID=C2570265&Units=CAL
https://haz-map.com/Agents/6570
https://cymitquimica.com/cas/2570-26-5/
https://pubchem.ncbi.nlm.nih.gov/compound/Pentadecylamine
https://www.benchchem.com/product/b1195383?utm_src=pdf-body
https://cymitquimica.com/cas/2570-26-5/
https://cymitquimica.com/cas/2570-26-5/
https://haz-map.com/Agents/6570
https://nj.gov/health/eoh/rtkweb/documents/fs/2634.pdf
https://cymitquimica.com/cas/2570-26-5/
https://www.benchchem.com/product/b1195383?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Pentadecylamine is soluble in organic solvents but has limited solubility in water.[1] Its key

physical and chemical properties are summarized in the table below.

Property Value Reference
Molecular Formula CisHssN [11[7118]
Molecular Weight 227.43 g/mol [51[7]
Appearance CoIorI-ess to pale yellow liquid (]

or solid flakes
Melting Point 35-37 °C [7]
Boiling Point 299-301 °C (at 760 mmHg)
Density 0.8 +0.1 g/cm? [7]
Flash Point 113 °C (235.4 °F) - closed cup

Vapor Pressure

1 mmHg @ 120.5 °C

Octanol/Water Partition Coeff.
(LogP)

6.78 - 6.9

[5]17]

Refractive Index

1.449

[7]

Synthesis and Characterization

While specific proprietary synthesis methods may vary, long-chain primary amines like

Pentadecylamine are commonly produced via the reduction of the corresponding nitrile or

amide derived from the parent fatty acid (palmitic acid).
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Generalized Synthetic Pathway for Long-Chain Primary Amines
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Generalized synthetic pathway for long-chain primary amines.

The identity and purity of Pentadecylamine are typically confirmed using a combination of
analytical techniques. Spectral data, including Infrared (IR) and Mass Spectrometry (MS), are
available for this compound in public databases.[2][3]
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Standard Workflow for Analytical Characterization
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Standard workflow for the analytical characterization of Pentadecylamine.

Toxicological and Safety Profile

Pentadecylamine is classified as a corrosive and hazardous chemical.[6] It poses significant
health risks upon exposure and requires stringent safety protocols during handling.

4.1 Acute Toxicity Data

Test Route Species Dose Reference
LDso Oral Rat 660 mg/kg [7]
LCso Inhalation Rat 900 mg/m3/ 4h [4]

4.2 Health Hazards

» Dermal and Ocular: Direct contact can cause severe skin and eye irritation, potentially
leading to chemical burns.[1][6][9]

 Inhalation: Inhalation of vapors or dust is toxic and can cause irritation to the respiratory
tract. In animal studies, lethal-dose inhalation led to acute pulmonary edema and interstitial
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nephritis.[4]

» Ingestion: Oral exposure is toxic. Animal studies report effects including gastritis,
gastrointestinal ulceration, and hemorrhage.[7]

o Systemic Effects: High exposure may lead to systemic effects, with seizures having been
reported in animal studies.[4][6]

4.3 Biological Activity

While Pentadecylamine is used as a research chemical, specific signaling pathways that it
directly modulates are not well-documented in publicly available literature. It is important to
distinguish it from related compounds with similar carbon chains. For instance, the aldehyde
pentadecanal has shown antimicrobial activity against Listeria monocytogenes, but this activity
cannot be attributed to Pentadecylamine due to the difference in their functional groups.[10]

Experimental Protocols and Handling
5.1 General Analytical Workflow
The analysis of Pentadecylamine in complex matrices typically involves extraction, cleanup,

and instrumental analysis. Given its non-polar nature, methods suitable for hydrophobic
compounds are employed.
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General Workflow for Quantifying Pentadecylamine in a Sample
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General experimental workflow for quantifying Pentadecylamine in a sample.
5.2 Methodologies

o Extraction: For liquid samples, liquid-liquid extraction (LLE) with a non-polar solvent is
effective. For solid matrices, Soxhlet extraction is a standard and robust method for
exhaustive extraction of organic compounds.[11] Steam distillation can also be employed for
compounds with sufficient vapor pressure that are not soluble in cold water.[11]

o Sample Cleanup: Following extraction, sample cleanup may be necessary to remove
interfering co-extractants. Adsorption chromatography using silica gel or alumina is a
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common technique for separating non-polar compounds like Pentadecylamine from more
polar impurities.[11]

 Instrumental Analysis: Gas Chromatography (GC), often coupled with Mass Spectrometry
(GC/MS), is the preferred method for the separation and quantification of volatile and semi-
volatile amines like Pentadecylamine.[11] It provides both high resolution and definitive
identification.

5.3 Safe Handling and PPE

Due to its corrosive and toxic properties, all work with Pentadecylamine must be conducted in
a well-ventilated area, preferably within a chemical fume hood.[6]

o Personal Protective Equipment (PPE):
o Hand Protection: Wear chemically resistant gloves.[6][9]

o Eye Protection: Use impact-resistant safety goggles with side shields. A full-face shield is
recommended when handling larger quantities or when there is a risk of splashing.[6][9]

o Skin and Body Protection: A lab coat or protective suit should be worn.[6]

o Respiratory Protection: For operations that may generate dust or aerosols, an appropriate
respirator should be used.

o First Aid:

(¢]

Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing.[5][9]

o

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes.[5]

[¢]

Inhalation: Move the victim to fresh air.[5]

[e]

In all cases of exposure, seek immediate medical attention.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 2570-26-5: Pentadecylamine | CymitQuimica [cymitquimica.com]

¢ 2. Pentadecylamine [webbook.nist.gov]

¢ 3. Pentadecylamine [webbook.nist.gov]

e 4. Pentadecylamine - Hazardous Agents | Haz-Map [haz-map.com]

e 5. Pentadecylamine | C15H33N | CID 17386 - PubChem [pubchem.ncbi.nim.nih.gov]
e 6. nj.gov [nj.gov]

o 7. PENTADECYLAMINE | CAS#:2570-26-5 | Chemsrc [chemsrc.com]

o 8. Pentadecylamine (CAS 2570-26-5) - Chemical & Physical Properties by Cheméo

[chemeo.com]
e 9. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com|

» 10. Antimicrobial activity evaluation of pure compounds obtained from Pseudoalteromonas
haloplanktis against Listeria monocytogenes: Preliminary results - PMC
[pmc.ncbi.nlm.nih.gov]

e 11. env.go.jp [env.go.jp]

 To cite this document: BenchChem. [A Technical Guide to Pentadecylamine (CAS No. 2570-
26-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195383#pentadecylamine-cas-number-2570-26-5-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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